Cas no 851808-72-5 (1-(2,6-difluorobenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(2,6-difluorobenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851808-72-5
• MF: C₁₇H₁₃F₂N₃O₃S
• MW: 377.36522936821
• CID: 5798663
• Update Time: 2025-07-25

1-(2,6-difluorobenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• Methanone, (2,6-difluorophenyl)[4,5-dihydro-2-[[(3-nitrophenyl)methyl]thio]-1H-imidazol-1-yl]-
• 1-(2,6-difluorobenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

• Inchi： 1S/C17H13F2N3O3S/c18-13-5-2-6-14(19)15(13)16(23)21-8-7-20-17(21)26-10-11-3-1-4-12(9-11)22(24)25/h1-6,9H,7-8,10H2
• InChI Key： QAXGRDKUQWZAJM-UHFFFAOYSA-N
• SMILES： C(C1=C(F)C=CC=C1F)(N1C(SCC2=CC=CC([N+]([O-])=O)=C2)=NCC1)=O

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 537.1±60.0 °C(Predicted)
• pka: 0.13±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-(2,6-difluorobenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Comprehensive Overview of 1-(2,6-Difluorobenzoyl)-2-{(3-Nitrophenyl)methylsulfanyl}-4,5-Dihydro-1H-Imidazole (CAS No. 851808-72-5)

The compound 1-(2,6-difluorobenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851808-72-5) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorobenzoyl and nitrophenyl moieties, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most frequently searched topics related to this compound is its synthetic pathway. Researchers often seek information on how to efficiently synthesize 1-(2,6-difluorobenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole, given its complex structure. The synthesis typically involves multi-step reactions, including the introduction of the methylsulfanyl group and the subsequent coupling of the difluorobenzoyl fragment. Optimizing these steps is crucial for achieving high yields and purity, which are essential for further biological evaluation.

Another area of interest is the compound's potential biological activity. The presence of both fluorine and nitro groups in its structure suggests possible interactions with biological targets, such as enzymes or receptors. Recent studies have explored its role as a modulator in various biochemical pathways, though detailed mechanistic insights remain under investigation. This aligns with the growing demand for small-molecule inhibitors and therapeutic agents in drug discovery.

In the context of agrochemical applications, 1-(2,6-difluorobenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole has been examined for its potential as a pesticide intermediate. The difluorobenzoyl group, in particular, is known to enhance the stability and bioavailability of agrochemicals, making this compound a candidate for further development. Researchers are also investigating its environmental impact, a topic of increasing importance in sustainable agriculture.

The compound's physicochemical properties, such as solubility, stability, and melting point, are critical for its practical use. These parameters are often queried by chemists and formulators working on drug delivery systems or formulation science. Understanding these properties helps in designing effective formulations that maximize the compound's efficacy while minimizing side effects.

From a market perspective, the demand for specialized intermediates like 1-(2,6-difluorobenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole is on the rise, driven by advancements in precision medicine and green chemistry. Companies are investing in scalable synthesis methods to meet the needs of pharmaceutical and agrochemical industries, reflecting broader trends in custom synthesis and contract manufacturing.

In summary, 1-(2,6-difluorobenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851808-72-5) represents a versatile and promising compound with applications spanning multiple industries. Its study not only addresses current scientific challenges but also aligns with global trends in sustainable development and innovation-driven research. As interest in this molecule grows, further exploration of its properties and applications will undoubtedly yield valuable insights for the scientific community.